4-[(5-ethyl-2-methylpyrimidin-4-yl)amino]-1-(1-naphthylmethyl)pyrrolidin-2-one

• IUPAC Name: 4-[(5-ethyl-2-methylpyrimidin-4-yl)amino]-1-(naphthalen-1-ylmethyl)pyrrolidin-2-one
• InChI: InChI=1S/C22H24N4O/c1-3-16-12-23-15(2)24-22(16)25-19-11-21(27)26(14-19)13-18-9-6-8-17-7-4-5-10-20(17)18/h4-10,12,19H,3,11,13-14H2,1-2H3,(H,23,24,25)
• InChI Key: NMYMVESZWYVEEX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1NC2CC(=O)N(C2)CC3=CC=CC4=CC=CC=C43)C
• Molecular Formula: C22H24N4O
• Molecular Weight: 360.5 g/mol

Description

4-[(5-ethyl-2-methylpyrimidin-4-yl)amino]-1-(1-naphthylmethyl)pyrrolidin-2-one is a chemical compound that has gained attention in the scientific research community due to its potential applications in various fields. This compound is also known by its chemical name, Emapunil.

Mechanism of Action

The exact mechanism of action of Emapunil is not fully understood. However, it is believed to act as a selective antagonist of the α3β4 nicotinic acetylcholine receptor. This receptor is involved in the regulation of anxiety and stress responses in the brain.
Biochemical and Physiological Effects:
Emapunil has been shown to reduce anxiety-like behavior in animal models. It has also been shown to decrease the reinforcing effects of drugs of abuse, suggesting its potential as a treatment for addiction. Additionally, Emapunil has been shown to have minimal sedative effects, making it a promising alternative to traditional anxiolytic medications.

Advantages and Limitations for Lab Experiments

One of the main advantages of Emapunil is its selectivity for the α3β4 nicotinic acetylcholine receptor. This allows for more specific targeting of anxiety and addiction-related pathways in the brain. However, one limitation of using Emapunil in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain assays.

Future Directions

There are several potential future directions for research on Emapunil. One area of interest is its potential as a treatment for post-traumatic stress disorder (PTSD). Emapunil has been shown to reduce anxiety-like behavior in animal models of PTSD, suggesting its potential as a therapeutic option for humans. Additionally, further studies are needed to fully understand the mechanism of action of Emapunil and its potential applications in other fields, such as pain management.

Synthesis Methods

The synthesis of Emapunil involves the reaction of 5-ethyl-2-methylpyrimidine-4-amine with 1-(1-naphthylmethyl)pyrrolidin-2-one in the presence of a suitable catalyst. The reaction yields Emapunil as a white crystalline solid.

Scientific Research Applications

Emapunil has been studied extensively for its potential applications in the field of neuroscience. It has been shown to have anxiolytic effects in animal models, indicating its potential as a treatment for anxiety disorders in humans. Additionally, Emapunil has been investigated for its potential to treat drug addiction and withdrawal symptoms.